Cas no 183741-86-8 (5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid)

• Product Name: 5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid
• CAS No: 183741-86-8
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• MDL: MFCD07437869
• CID: 114170
• PubChem ID: 2763104
• Update Time: 2025-10-24

5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((tert-Butoxycarbonyl)amino)-2-methoxyisonicotinic acid
• 2-methoxy-5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-
• 5-(Boc-amino)-2-methoxypyridine-4-carboxylic acid
• 5-(Tert-Butoxycarbonyl)-2-Methoxyisonicotinic Acid
• 5-(tert-Butoxycarbonylamino)-2-methoxypyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid,5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy
• 5-(Boc-aMino)-2-Methoxyisonicotinic Acid
• 5-(N-Boc-amino)-2-methoxypyridine-4-carboxylic acid
• 5-(tert-butoxycarbonylaMio)-2-Methoxypyridine-4-carboxylic acid
• 5-(N-Boc-amino)-2-methoxypyridine-4-carboxylic acid ,97%
• 5-(tert-Butoxycarbonylamino)-2-methoxypyridine-4-carboxylicacid
• 5-(tert-Butoxycarbonylamino)-2-methoxypyridine-4-carboxylic acid ,97%
• 5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid
• KSC171E6P
• AS-31136
• 5-BOC-amino-2-methoxypyridine-4-carboxylic acid
• A812814
• DTXSID20376739
• J-516406
• AKOS016004473
• CS-0050704
• AMY33865
• MFCD07437869
• 5-tert-butoxycarbonyl-2-methoxy-pyridine-4-carboxylic acid;5-(Boc-amino)-2-methoxyisonicotinic Acid
• AC-28042
• SY021718
• 183741-86-8
• SCHEMBL6217868
• PB10442
• EN300-3329079
• FT-0645411
• 4-Pyridinecarboxylicacid,5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-
• 5-[(TERT-BUTOXYCARBONYL)AMINO]-2-METHOXYPYRIDINE-4-CARBOXYLIC ACID
• DB-004469

• MDL： MFCD07437869
• Inchi： 1S/C12H16N2O5/c1-12(2,3)19-11(17)14-8-6-13-9(18-4)5-7(8)10(15)16/h5-6H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： YSPBACAUWGFVRJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(=CC=1C(=O)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.10600
• Monoisotopic Mass: 268.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 415℃/760mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.565
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),
• PSA: 97.75000
• LogP: 2.20840
• Vapor Pressure: No data available

5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid

Comprehensive Overview of 5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid (CAS No. 183741-86-8)

5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid (CAS No. 183741-86-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as Boc-protected amino pyridine carboxylic acid, serves as a critical intermediate in the development of bioactive molecules, particularly in drug discovery and medicinal chemistry. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the methoxypyridine scaffold, make it a versatile building block for designing novel therapeutics.

The growing interest in 5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid is driven by its applications in peptide synthesis and small-molecule drug development. Researchers frequently search for "Boc-protected amino acids" or "pyridine derivatives in drug design," highlighting its relevance in modern chemistry. The compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives essential for optimizing drug candidates.

In the context of green chemistry and sustainable synthesis, CAS No. 183741-86-8 aligns with the demand for eco-friendly reagents. Its stability under mild conditions reduces the need for harsh reagents, addressing concerns about environmental impact. This aspect resonates with trends like "green synthesis of pharmaceuticals" and "sustainable chemical processes," which are highly searched topics in academic and industrial circles.

Another key area of interest is the compound’s role in protease inhibitor research. The Boc group in 5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid is instrumental in protecting amino functionalities during multi-step syntheses, a technique pivotal for developing antiviral and anticancer agents. Searches for "Boc-protected intermediates in protease inhibitors" reflect its significance in cutting-edge therapeutic areas.

From a technical perspective, the compound’s crystalline form and high purity (>98%) make it suitable for high-throughput screening (HTS) and combinatorial chemistry. These attributes are critical for researchers exploring "fragment-based drug discovery" or "library design for lead optimization." Its compatibility with automated synthesis platforms further enhances its utility in modern drug discovery pipelines.

In summary, 5-{[(tert-butoxy)carbonyl]amino}-2-methoxypyridine-4-carboxylic acid (CAS No. 183741-86-8) is a multifaceted compound bridging organic synthesis, medicinal chemistry, and sustainable science. Its applications span from peptide modifications to innovative drug scaffolds, making it a cornerstone in contemporary research. As the pharmaceutical industry evolves, this compound’s role in addressing challenges like drug resistance and targeted therapy will likely expand, solidifying its importance in scientific advancements.